![molecular formula C19H18Cl2N4OS B286106 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide](/img/structure/B286106.png)
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide
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Overview
Description
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide is a synthetic compound that belongs to the family of triazole derivatives. The compound has gained significant attention in the scientific community due to its potential applications in various fields, including medical and agricultural research.
Mechanism of Action
The mechanism of action of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide involves the inhibition of fungal cell wall synthesis. The compound targets the enzyme lanosterol 14-alpha-demethylase, which is involved in the synthesis of ergosterol, a vital component of the fungal cell wall. By inhibiting this enzyme, the compound disrupts the integrity of the fungal cell wall, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in mammalian cells. The compound has been shown to have low binding affinity to mammalian cytochrome P450 enzymes, which are involved in the metabolism of drugs and toxins. This suggests that the compound may have a low risk of adverse effects in humans.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide is its broad-spectrum activity against various fungi. The compound has been found to be effective against both Candida and Aspergillus species, which are common causes of fungal infections in humans. However, the compound has some limitations in laboratory experiments. The compound is relatively insoluble in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide. One area of research is the development of new derivatives of the compound with improved solubility and efficacy. Another area of research is the investigation of the compound's potential use in combination therapy with other antifungal agents. Additionally, the compound's potential use as a herbicide in agricultural settings warrants further investigation.
Synthesis Methods
The synthesis of 2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide involves the reaction of 2-ethylphenylacetic acid with thionyl chloride to produce the corresponding acid chloride. This intermediate is then reacted with 5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a base to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. In medical research, the compound has shown promising results in the treatment of fungal infections. The compound has been found to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus. In agricultural research, the compound has been studied for its potential use as a fungicide and herbicide.
Properties
Molecular Formula |
C19H18Cl2N4OS |
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Molecular Weight |
421.3 g/mol |
IUPAC Name |
2-[[5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethylphenyl)acetamide |
InChI |
InChI=1S/C19H18Cl2N4OS/c1-3-12-6-4-5-7-16(12)22-17(26)11-27-19-24-23-18(25(19)2)13-8-9-14(20)15(21)10-13/h4-10H,3,11H2,1-2H3,(H,22,26) |
InChI Key |
KVVHSCVGPQYRPN-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C)C3=CC(=C(C=C3)Cl)Cl |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C)C3=CC(=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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